25-Desacetyl Rifampicin-d3

• Molecular Formula: C43H58N4O12
• Molecular Weight: 826.0 g/mol
• InChI: InChI=1S/C43H58N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-53H,15-18H2,1-10H3,(H,45,55)/t21-,23-,24+,25+,29-,34-,35+,39+,43-/m0/s1/i9D3
• InChIKey: JQXXHWHPUNPDRT-LGNOTXDQSA-N

25-Desacetyl Rifampicin-d3 Metabolite Standard

25-Desacetyl Rifampicin-d3 is the deuterium-labeled analog of 25-desacetyl rifampicin, the major active metabolite of the first-line antitubercular drug rifampicin . With a molecular formula of C41H53D3N4O11 and a molecular weight of 783.92 g/mol , this compound serves as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of 25-desacetyl rifampicin in biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. The incorporation of three deuterium atoms provides a mass shift (+3 Da) that enables chromatographic co-elution and nearly identical ionization efficiency with the target analyte, while permitting unequivocal mass spectrometric differentiation .

Deuterated (+3 Da) internal standard for LC-MS/MS

Structurally identical to 25-desacetyl rifampicin metabolite

Enables accurate quantification in complex biological matrices

• [1] Joubert, A., et al. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma. Master Thesis, University of Cape Town, 2019. View Source

Why 25-Desacetyl Rifampicin-d3 Is Irreplaceable

In quantitative bioanalysis, substituting a structurally dissimilar internal standard (e.g., a non-metabolite analog or a different isotopic label) introduces significant risk of inaccurate quantitation due to differential ionization suppression or enhancement in complex matrices like plasma or urine [1]. The target analyte, 25-desacetyl rifampicin, exhibits unique chromatographic retention and ionization behavior distinct from its parent drug rifampicin or other metabolites [2]. Therefore, using rifampicin-d3 or rifampicin-d8—internal standards designed for the parent drug—fails to compensate for matrix effects specific to the 25-desacetyl metabolite, leading to systematic quantification errors [3]. Stable isotope dilution with a co-eluting, structurally identical deuterated analog, such as 25-Desacetyl Rifampicin-d3, is essential for achieving the accuracy and precision required for clinical pharmacokinetic studies and therapeutic drug monitoring [4].

1Unlabeled 25-desacetyl rifampicin co-elutes and shares identical m/z, preventing MS differentiation.

2Alternative deuterated rifamycins (e.g., Rifampicin-d3, -d8) exhibit distinct retention times that alter analyte/IS peak area ratios.

3Bioanalytical guidelines require a structurally identical stable isotope-labeled IS to correct matrix effects and ionization variability.

• [1] Rakuša, Ž.T., et al. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma. Int J Anal Chem. 2019;2019:4848236. View Source
• [2] Manuĭlov, K.K., Gagaeva, E.V. Quantitative analysis of rifampicin and 25-desacetylrifampicin in plasma using HPLC. Antibiot Khimioter. 1989;34(9):682-4. View Source
• [3] Salaun, H., et al. A battery of tandem mass spectrometry assays with stable isotope-dilution for the quantification of 15 anti-tuberculosis drugs and two metabolites. J Chromatogr B. 2022;1207:123390. View Source
• [4] Joubert, A., et al. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma. Master Thesis, University of Cape Town, 2019. View Source

Quantitative Evidence for 25-Desacetyl Rifampicin-d3

Isotopic Purity Enables Accurate Quantification

25-Desacetyl Rifampicin-d3 from Santa Cruz Biotechnology demonstrates an isotopic purity of 99.2% (d3 enrichment 98.82%) as verified by NMR and MS . This high enrichment ensures minimal isotopic interference and maximizes signal specificity. In contrast, commonly available rifampicin-d3 internal standards are intended for parent drug quantification and do not match the metabolite's chromatographic retention time . Use of a mismatched internal standard can lead to >20% bias in calculated concentrations due to differential matrix effects [1].

Isotopic Purity

Lot attribute

d3 = 98.82%

Minimizes cross-talk; supports accurate quantification.

Vendor CoA; d0

PXR Activation Rank

Reported rank order

5th of 5 (lowest)

Indicates minimal contribution to PXR-mediated CYP3A4 induction.

No EC50 reported; primary hepatocyte data.

Tmax: Metabolite vs Parent

Reported endpoint context

3.8 h vs 2.2 h (Δ +1.6 h)

Metabolite Tmax lag requires separate, time-resolved quantification.

Healthy volunteer crossover study.

Co‑elution & Matrix Effect

Class-level inference

Deuterium placement expected to minimize retention shift.

Supports consistent ion suppression correction.

Verify in target matrix; modeled from literature.

Antimycobacterial MIC99

Reported MIC context

2.66 µM (unlabeled metabolite)

Metabolite retains partial antimicrobial activity; less potent than rifampicin.

M. smegmatis broth microdilution.

Evidence Dimension	Isotopic Purity (d3 enrichment)
Target Compound Data	98.82% d3 enrichment (SCBT sc-499882 COA)
Comparator Or Baseline	Rifampicin-d3 (parent drug IS) - not applicable for metabolite quantitation
Quantified Difference	Not directly comparable; the differentiation lies in metabolite-specific co-elution.
Conditions	NMR and MS analysis per SCBT COA

Why This Matters

High isotopic purity minimizes spectral interference and improves the lower limit of quantification (LLOQ) for the target metabolite.

• [1] Rakuša, Ž.T., et al. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma. Int J Anal Chem. 2019;2019:4848236. View Source

Reduced PXR Activation vs. Rifampicin

In the validated method by Joubert et al., the use of 25-Desacetyl Rifampicin-d3 (desRIF-d3) as an internal standard for the metabolite 25-desacetyl rifampicin yielded a mean recovery of 123.2% from human plasma [1]. This demonstrates effective correction for ion enhancement. In contrast, using rifampicin-d3 as the internal standard for the metabolite would not adequately compensate for the distinct matrix effects observed between parent drug and metabolite, potentially leading to biased pharmacokinetic parameters [2].

PXR Activation Rank

Reported rank order

5th of 5 (lowest)

Indicates minimal contribution to PXR-mediated CYP3A4 induction.

No EC50 reported; primary hepatocyte data.

Evidence Dimension	Mean Analyte Recovery from Human Plasma
Target Compound Data	123.2% (for 25-desacetyl rifampicin using desRIF-d3 IS)
Comparator Or Baseline	127.7% (for rifampicin using RIF-d3 IS)
Quantified Difference	Difference in recovery patterns indicates distinct matrix effects, necessitating a metabolite-specific IS.
Conditions	Protein precipitation followed by HPLC-MS/MS; human plasma.

Why This Matters

Accurate quantitation of the active metabolite is critical for therapeutic drug monitoring (TDM) and pharmacokinetic/pharmacodynamic (PK/PD) studies.

• [1] Joubert, A., et al. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma. Master Thesis, University of Cape Town, 2019. View Source
• [2] Salaun, H., et al. A battery of tandem mass spectrometry assays with stable isotope-dilution for the quantification of 15 anti-tuberculosis drugs and two metabolites. J Chromatogr B. 2022;1207:123390. View Source

Differential Pharmacokinetics for Bioequivalence Studies

The validated HPLC-MS/MS method by Joubert et al. achieved a retention time of 5.40 minutes for 25-desacetyl rifampicin (desRIF) using a Poroshell 120 EC-C18 column [1]. 25-Desacetyl Rifampicin-d3 (desRIF-d3) co-elutes precisely with the unlabeled analyte, ensuring identical ionization conditions and effective matrix effect compensation [1]. Alternative internal standards, such as rifampicin-d3 (retention time 5.68 min) or 25-desacetyl rifampicin-d4, exhibit different retention times or isotopic envelopes, which can compromise the robustness of the stable isotope dilution method .

Tmax: Metabolite vs Parent

Reported endpoint context

3.8 h vs 2.2 h (Δ +1.6 h)

Metabolite Tmax lag requires separate, time-resolved quantification.

Healthy volunteer crossover study.

Evidence Dimension	Retention Time (Rt) in a Validated LC-MS/MS Method
Target Compound Data	5.40 min (for 25-desacetyl rifampicin, co-eluting with desRIF-d3)
Comparator Or Baseline	5.68 min (rifampicin) and 2.45 min (AcINH) in same method
Quantified Difference	Delta Rt = 0.28 min between metabolite and parent drug.
Conditions	Agilent Poroshell 120 EC-C18, 2.7µm, 4.6x50mm; mobile phase gradient.

Why This Matters

Co-elution is a fundamental requirement for accurate stable isotope dilution, minimizing ion suppression/enhancement variability across the peak.

• [1] Joubert, A., et al. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma. Master Thesis, University of Cape Town, 2019. View Source

Co-Elution and Matrix Effect Mitigation

Methods employing 25-Desacetyl Rifampicin-d3 as an internal standard enable low limits of quantification (LLOQ) suitable for clinical samples. For instance, a UPLC-MS/MS method achieved an LLOQ of 0.1 μg/mL for rifampicin and its metabolites including 25-desacetyl rifampicin, using a small plasma volume (20 μL) [1]. In comparison, older HPLC-UV methods without SIL-IS had a minimum detectable amount of 0.10 μg/mL, but with a linear range only up to 10 μg/mL for the metabolite, highlighting the advantage of MS-based methods with SIL-IS for broader dynamic range [2].

Co‑elution & Matrix Effect

Class-level inference

Deuterium placement expected to minimize retention shift.

Supports consistent ion suppression correction.

Verify in target matrix; modeled from literature.

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	0.1 μg/mL (UPLC-MS/MS with SIL-IS)
Comparator Or Baseline	0.1 μg/mL (HPLC-UV, but linear only to 10 μg/mL)
Quantified Difference	MS method provides a wider linear dynamic range (0.5-100 μg/mL) compared to HPLC-UV (0.5-10 μg/mL).
Conditions	UPLC-MS/MS: protein precipitation, 20 μL plasma; HPLC-UV: acetonitrile precipitation, C18 column.

Why This Matters

A wider linear dynamic range is essential for quantifying both trough and peak plasma concentrations in therapeutic drug monitoring without sample dilution.

• [1] Zhu, M., et al. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS. J Pharm Biomed Anal. 2023;234:115523. View Source
• [2] Manuĭlov, K.K., Gagaeva, E.V. Quantitative analysis of rifampicin and 25-desacetylrifampicin in plasma using HPLC. Antibiot Khimioter. 1989;34(9):682-4. View Source

Applications of 25-Desacetyl Rifampicin-d3

Regulated Bioanalysis for Clinical PK

Quantify plasma concentrations of the active metabolite 25-desacetyl rifampicin alongside the parent drug to assess patient exposure and guide dose adjustments, especially in cases of poor treatment response or suspected drug-drug interactions [1]. The use of 25-Desacetyl Rifampicin-d3 as an internal standard ensures accurate measurement of the metabolite, which contributes to the overall antimicrobial effect and may be associated with hepatotoxicity [2].

In Vitro Metabolism Studies in Hepatocytes

Incorporate 25-Desacetyl Rifampicin-d3 into validated LC-MS/MS methods to precisely determine the pharmacokinetic parameters (Cmax, AUC, t1/2) of 25-desacetyl rifampicin [3]. This is critical for understanding the relationship between drug/metabolite exposure and clinical outcomes, and for developing optimized dosing regimens [4].

PK-PD Modeling for Antimycobacterial Therapy

Use 25-Desacetyl Rifampicin-d3 as a tracer to monitor the formation of the 25-desacetyl metabolite from rifampicin in in vitro hepatocyte or microsomal incubations . This allows for the quantitative assessment of rifampicin's metabolism and the impact of co-administered drugs that may induce or inhibit esterases .

Application

Selection Property

Validation Focus

Human plasma PK research

Isotopic purity > 98%

Cross‑talk minimization; accuracy/precision endpoints

Hepatocyte metabolism studies

Metabolite‑specific quantification

PXR activation and CYP induction assay review

PK‑PD modeling for antimycobacterial research

Active metabolite measurement

PK/PD model endpoint review; matrix effect correction

Bioequivalence method validation

Regulatory‑aligned IS identity

Method reproducibility; matrix‑effect and recovery evaluation

• [1] Salaun, H., et al. A battery of tandem mass spectrometry assays with stable isotope-dilution for the quantification of 15 anti-tuberculosis drugs and two metabolites. J Chromatogr B. 2022;1207:123390. View Source
• [2] Joubert, A., et al. Simultaneous quantification of first-line anti-tuberculosis drugs and metabolites in human plasma. Master Thesis, University of Cape Town, 2019. View Source
• [3] Zhu, M., et al. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS. J Pharm Biomed Anal. 2023;234:115523. View Source
• [4] Rakuša, Ž.T., et al. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma. Int J Anal Chem. 2019;2019:4848236. View Source